Cas no 828263-08-7 (2-Hexadecanone, 16-(1,3-benzodioxol-5-yl)-)
828263-08-7 structure
Product Name:2-Hexadecanone, 16-(1,3-benzodioxol-5-yl)-
CAS No:828263-08-7
MF:C23H36O3
MW:360.53014755249
CID:681847
PubChem ID:5273612
Update Time:2025-04-19
2-Hexadecanone, 16-(1,3-benzodioxol-5-yl)- Chemical and Physical Properties
Names and Identifiers
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- 2-Hexadecanone, 16-(1,3-benzodioxol-5-yl)-
- 16-(1,3-benzodioxol-5-yl)hexadecan-2-one
- 828263-08-7
- DTXSID60414947
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- Inchi: 1S/C23H36O3/c1-20(24)14-12-10-8-6-4-2-3-5-7-9-11-13-15-21-16-17-22-23(18-21)26-19-25-22/h16-18H,2-15,19H2,1H3
- InChI Key: OHKYJRJHRQFHDW-UHFFFAOYSA-N
- SMILES: O1COC2=CC=C(C=C12)CCCCCCCCCCCCCCC(C)=O
Computed Properties
- Exact Mass: 360.26644501g/mol
- Monoisotopic Mass: 360.26644501g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 26
- Rotatable Bond Count: 15
- Complexity: 369
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 8.1
- Topological Polar Surface Area: 35.5Ų
2-Hexadecanone, 16-(1,3-benzodioxol-5-yl)- Related Literature
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1. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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2. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
828263-08-7 (2-Hexadecanone, 16-(1,3-benzodioxol-5-yl)-) Related Products
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